6-Methoxy-2,2-dimethyl-2H-benzo[B][1,4]oxazin-3(4H)-one

• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: 6-methoxy-2,2-dimethyl-4H-1,4-benzoxazin-3-one
• InChI: InChI=1S/C11H13NO3/c1-11(2)10(13)12-8-6-7(14-3)4-5-9(8)15-11/h4-6H,1-3H3,(H,12,13)
• InChI Key: ZVVIQXPYJRZWCD-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)NC2=C(O1)C=CC(=C2)OC)C

Description

6-Methoxy-2,2-dimethyl-2H-benzo[B][1,4]oxazin-3(4H)-one is a useful research compound. Its molecular formula is C11H13NO3 and its molecular weight is 207.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5% palladium carbon (1.5 g) were added to an ethanol solution (250 ml) of ethyl 2-(4-methoxy-2-nitrophenoxy)-2-methylpropionate (14.6 g, 51.6 mmol) to perform catalytic reduction at room temperature. The catalyst was removed by filtration and the filtrate was concentrated under reduced pressure. Water was added to the obtained residue, which was then extracted with ethyl acetate. The extraction solution was dried over magnesium sulfate, and concentrated under reduced pressure. The obtained residue was purified by silica gel column chromatography (n-hexane:ethyl acetate=9:1). The purified product was concentrated to dryness under reduced pressure to obtain 6-methoxy-2,2-dimethyl-4H-benzo[1,4]oxazin-3-one (7.0 g) as white powder.